![molecular formula C5H6ClN3 B1592319 5-Chloro-N-methylpyrimidin-2-amine CAS No. 45715-16-0](/img/structure/B1592319.png)
5-Chloro-N-methylpyrimidin-2-amine
Overview
Description
5-Chloro-N-methylpyrimidin-2-amine is a chemical compound with the CAS Number: 45715-16-0 . It has a molecular weight of 143.58 and is typically stored at room temperature . The compound is usually in powder form .
Molecular Structure Analysis
The InChI code for 5-Chloro-N-methylpyrimidin-2-amine is1S/C5H6ClN3/c1-7-5-8-2-4 (6)3-9-5/h2-3H,1H3, (H,7,8,9)
. This indicates the presence of 5 carbon atoms, 6 hydrogen atoms, 1 chlorine atom, and 3 nitrogen atoms in the molecule. Physical And Chemical Properties Analysis
5-Chloro-N-methylpyrimidin-2-amine has a melting point of 122-124°C . It is typically stored at room temperature and is usually in powder form .Scientific Research Applications
Medicinal Chemistry: Anti-inflammatory Agents
5-Chloro-N-methylpyrimidin-2-amine has been explored for its potential in the synthesis of anti-inflammatory agents. Pyrimidine derivatives, to which this compound belongs, have shown a range of pharmacological effects, including anti-inflammatory properties . These effects are attributed to their ability to inhibit the expression and activities of vital inflammatory mediators such as prostaglandin E2 and tumor necrosis factor-α.
Chemical Synthesis: Building Blocks for Heterocycles
This compound serves as a building block in the synthesis of pyrimidine derivatives, which are crucial components in the construction of heterocyclic compounds . These heterocycles are significant in various chemical syntheses due to their wide range of biological activities.
Analytical Chemistry: Chromatography and Spectrometry
In analytical chemistry, compounds like 5-Chloro-N-methylpyrimidin-2-amine can be used as standards or reagents in various chromatographic and spectrometric methods. These techniques are essential for the qualitative and quantitative analysis of chemical substances .
Safety and Hazards
Future Directions
While specific future directions for 5-Chloro-N-methylpyrimidin-2-amine are not mentioned in the search results, it’s worth noting that there is a great demand for antiplasmodial compounds with alternative mechanisms of action . Detailed SAR analysis and prospects together provide clues for the synthesis of novel pyrimidine analogs possessing enhanced anti-inflammatory activities with minimum toxicity .
properties
IUPAC Name |
5-chloro-N-methylpyrimidin-2-amine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H6ClN3/c1-7-5-8-2-4(6)3-9-5/h2-3H,1H3,(H,7,8,9) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HJQRIUZBLSDIAJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC1=NC=C(C=N1)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H6ClN3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60609634 | |
Record name | 5-Chloro-N-methylpyrimidin-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60609634 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
143.57 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Chloro-N-methylpyrimidin-2-amine | |
CAS RN |
45715-16-0 | |
Record name | 5-Chloro-N-methyl-2-pyrimidinamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=45715-16-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 5-Chloro-N-methylpyrimidin-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60609634 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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